3,4-Dihydroxyhippuric Acid
3,4-Dihydroxyhippuric Acid
2-{[(3, 4-dihydroxyphenyl)(hydroxy)methylidene]amino}acetic acid belongs to the class of organic compounds known as hippuric acids. Hippuric acids are compounds containing hippuric acid, which consists of a of a benzoyl group linked to the N-terminal of a glycine. 2-{[(3, 4-dihydroxyphenyl)(hydroxy)methylidene]amino}acetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
16533-60-1
VCID:
VC0031997
InChI:
InChI=1S/C9H9NO5/c11-6-2-1-5(3-7(6)12)9(15)10-4-8(13)14/h1-3,11-12H,4H2,(H,10,15)(H,13,14)
SMILES:
C1=CC(=C(C=C1C(=O)NCC(=O)O)O)O
Molecular Formula:
C9H9NO5
Molecular Weight:
211.17 g/mol
3,4-Dihydroxyhippuric Acid
CAS No.: 16533-60-1
Reference Standards
VCID: VC0031997
Molecular Formula: C9H9NO5
Molecular Weight: 211.17 g/mol
CAS No. | 16533-60-1 |
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Product Name | 3,4-Dihydroxyhippuric Acid |
Molecular Formula | C9H9NO5 |
Molecular Weight | 211.17 g/mol |
IUPAC Name | 2-[(3,4-dihydroxybenzoyl)amino]acetic acid |
Standard InChI | InChI=1S/C9H9NO5/c11-6-2-1-5(3-7(6)12)9(15)10-4-8(13)14/h1-3,11-12H,4H2,(H,10,15)(H,13,14) |
Standard InChIKey | QVGDKHUNWDVPOR-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C=C1C(=O)NCC(=O)O)O)O |
Canonical SMILES | C1=CC(=C(C=C1C(=O)NCC(=O)O)O)O |
Description | 2-{[(3, 4-dihydroxyphenyl)(hydroxy)methylidene]amino}acetic acid belongs to the class of organic compounds known as hippuric acids. Hippuric acids are compounds containing hippuric acid, which consists of a of a benzoyl group linked to the N-terminal of a glycine. 2-{[(3, 4-dihydroxyphenyl)(hydroxy)methylidene]amino}acetic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). |
Synonyms | N-Protocatechuoylglycine; Protocatechuylglycine; |
PubChem Compound | 22623839 |
Last Modified | Nov 11 2021 |
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